Cas no 893997-97-2 (N-(4-acetylphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 893997-97-2
• MF: C₂₀H₁₆N₄O₄S
• MW: 408.430442810059
• CID: 6043296
• PubChem ID: 7502708
• Update Time: 2025-06-08

N-(4-acetylphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide
• N-(4-acetylphenyl)-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylacetamide
• N-(4-acetylphenyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide
• N-(4-acetylphenyl)-2-{[6-(3-nitrophenyl)pyridazin-3-yl]sulfanyl}acetamide
• F1899-0572
• AKOS024618290
• 893997-97-2

• Inchi： 1S/C20H16N4O4S/c1-13(25)14-5-7-16(8-6-14)21-19(26)12-29-20-10-9-18(22-23-20)15-3-2-4-17(11-15)24(27)28/h2-11H,12H2,1H3,(H,21,26)
• InChI Key： UODIBDHFOSFLLX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1=NN=C(C2=CC=CC([N+]([O-])=O)=C2)C=C1

Computed Properties

• Exact Mass: 408.08922618g/mol
• Monoisotopic Mass: 408.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-acetylphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 893997-97-2)

The compound N-(4-acetylphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide, identified by its CAS No. 893997-97-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structure combining a pyridazine core with an acetamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfanyl linkage, which may contribute to its binding affinity and metabolic stability.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine. N-(4-acetylphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide has been explored in this context due to its potential to modulate specific enzymatic pathways. Its 3-nitrophenyl and 4-acetylphenyl substituents are hypothesized to enhance its interaction with biological targets, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 893997-97-2 involves multi-step organic reactions, including sulfanyl acetamide coupling and pyridazine functionalization. These methodologies are often discussed in forums and publications focusing on heterocyclic chemistry, a trending topic among synthetic chemists. The compound’s nitro group also opens avenues for further derivatization, aligning with the growing interest in structure-activity relationship (SAR) studies.

From an analytical perspective, N-(4-acetylphenyl)-2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}acetamide exhibits distinct spectroscopic properties, such as UV-Vis absorption peaks attributable to its aromatic systems and nitro functionality. These characteristics are critical for quality control in industrial settings, a concern frequently raised in pharmaceutical manufacturing discussions. Additionally, its solubility and stability profiles are under investigation to address challenges related to drug formulation.

Beyond its chemical attributes, this compound is part of broader conversations about green chemistry and sustainable synthesis. Researchers are evaluating eco-friendly catalysts and solvents for its production, responding to the increasing emphasis on environmentally benign processes. Such innovations are highly searched in the context of FDA compliance and green pharmaceuticals.

In summary, CAS No. 893997-97-2 represents a promising candidate for therapeutic development, with its multifaceted chemical features aligning with contemporary research trends. Its study not only advances medicinal chemistry but also contributes to the ongoing dialogue about sustainable drug design and targeted therapies.